Cas no 899737-32-7 (5-amino-1-(3-bromophenyl)methyl-N-(2,3-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 5-amino-1-(3-bromophenyl)methyl-N-(2,3-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 899737-32-7
• MF: C₁₈H₁₈BrN₅O
• MW: 400.27242231369
• CID: 5486865
• Update Time: 2025-10-29

5-amino-1-(3-bromophenyl)methyl-N-(2,3-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-amino-1-[(3-bromophenyl)methyl]-N-(2,3-dimethylphenyl)triazole-4-carboxamide
• 5-amino-1-(3-bromophenyl)methyl-N-(2,3-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C18H18BrN5O/c1-11-5-3-8-15(12(11)2)21-18(25)16-17(20)24(23-22-16)10-13-6-4-7-14(19)9-13/h3-9H,10,20H2,1-2H3,(H,21,25)
• InChI Key： SAIKYTSPKCXQJV-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC(Br)=C2)C(N)=C(C(NC2=CC=CC(C)=C2C)=O)N=N1

Additional information on 5-amino-1-(3-bromophenyl)methyl-N-(2,3-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide

Introduction to 5-amino-1-(3-bromophenyl)methyl-N-(2,3-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 899737-32-7)

The compound 5-amino-1-(3-bromophenyl)methyl-N-(2,3-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide, identified by its CAS number 899737-32-7, represents a significant advancement in the field of pharmaceutical chemistry. This molecule belongs to a class of heterocyclic compounds that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this compound incorporates several key functional groups, including an amino group, a brominated phenyl ring, and a dimethylphenyl substituent, which collectively contribute to its unique chemical properties and biological interactions.

In recent years, there has been a growing interest in the development of novel triazole derivatives as pharmacological agents. Triazoles are known for their broad spectrum of biological activities, ranging from antifungal and antibacterial properties to anti-inflammatory and anticancer effects. The specific arrangement of atoms in 5-amino-1-(3-bromophenyl)methyl-N-(2,3-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide suggests that it may exhibit potent activity against various diseases. The presence of the bromophenyl moiety is particularly noteworthy, as brominated aromatic compounds have been shown to enhance binding affinity and metabolic stability in drug molecules.

The pharmaceutical industry has been actively exploring the therapeutic potential of triazole-based compounds. One of the most compelling areas of research is their application in oncology. Studies have demonstrated that triazole derivatives can interfere with critical enzymatic pathways involved in cancer cell proliferation and survival. For instance, certain triazoles have been found to inhibit tyrosine kinases, which are overexpressed in many solid tumors. The structure of 5-amino-1-(3-bromophenyl)methyl-N-(2,3-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide is designed to optimize interactions with such targets, potentially leading to the development of novel anticancer agents.

Another area where triazole compounds have shown promise is in the treatment of infectious diseases. Antifungal medications are particularly important due to the rise of drug-resistant fungal infections. The amino group and the carboxamide moiety in 5-amino-1-(3-bromophenyl)methyl-N-(2,3-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide contribute to its ability to disrupt fungal cell wall synthesis and other vital metabolic processes. This makes it a candidate for further investigation as a potential antifungal agent.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The bromophenyl group is introduced early in the synthetic pathway to ensure its stability throughout subsequent transformations. The dimethylphenyl substituent is added later to fine-tune the electronic properties of the molecule. Advanced spectroscopic techniques such as NMR and mass spectrometry are employed to confirm the structural integrity of each intermediate step.

In vitro studies have begun to elucidate the biological activity of 5-amino-1-(3-bromophenyl)methyl-N-(2,3-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide. Initial assays have shown promising results in terms of cytotoxicity against several cancer cell lines. The compound exhibits dose-dependent inhibition of cell proliferation, suggesting its potential as a chemotherapeutic agent. Additionally, preliminary pharmacokinetic studies indicate that it has favorable solubility and stability properties, which are essential for drug formulation.

The development of new drugs is often hampered by issues related to bioavailability and toxicity. However, the structural features of 5-amino-1-(3-bromophenyl)methyl-N-(2,3-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide suggest that it may overcome some of these challenges. The presence of polar functional groups enhances water solubility, while the aromatic rings contribute to metabolic stability. Further research is needed to optimize these properties through structure-based drug design approaches.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques are being used to predict how 5-amino-1-(3-bromophenyl)methyl-N-(2,3-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide interacts with biological targets at the atomic level. These simulations help researchers identify key binding sites and optimize molecular interactions for improved efficacy. By integrating experimental data with computational predictions, scientists can accelerate the drug development process significantly.

In conclusion, 5-amino-1-(3-bromophenyl)methyl-N-(2,3-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 899737-32-7) represents a promising candidate for further therapeutic investigation. Its unique structural features and preliminary biological activity make it an attractive molecule for drug development in oncology and infectious diseases. As research progresses，this compound holds great potential for improving patient outcomes through innovative pharmaceutical solutions.